1H-Benzimidazole, 2-(cyclohexylphenylmethyl)-
Overview
Description
1H-Benzimidazole, 2-(cyclohexylphenylmethyl)- is a heterocyclic organic compound that has gained significant attention in scientific research due to its diverse applications. It is a white crystalline powder that is insoluble in water but soluble in organic solvents.
Scientific Research Applications
Antibacterial and Antitumor Activities
1H-Benzimidazole derivatives have been studied for their potential in treating microbial infections and inhibiting tumor growth. The synthesis of new benzimidazole derivatives has shown promising antibacterial activities against pathogens like Staphylococcus aureus and Escherichia coli. Additionally, these compounds exhibited cytotoxic effects against human liver cancer cell lines, suggesting their potential in cancer treatment (Khalifa et al., 2018).
Antimycobacterial Activity
Novel 1H-benzimidazole derivatives have shown significant activity against Mycobacterium tuberculosis and Mycobacterium bovis, with some compounds displaying selective toxicity towards these bacteria over non-malignant eukaryotic cells. This indicates their potential as new anti-tubercular agents (Gobis et al., 2015).
DNA Topoisomerase I Inhibition
Certain 1H-benzimidazole derivatives have been identified as inhibitors of mammalian type I DNA topoisomerases. This activity is crucial for DNA replication and transcription, suggesting the potential of these compounds in developing new therapeutic agents (Alpan et al., 2007).
Antiprotozoal and Antiparasitic Effects
2-(trifluoromethyl)-1H-benzimidazole derivatives have demonstrated nanomolar activities against protozoan parasites and in vitro and in vivo efficacy against Trichinella spiralis, a parasitic nematode. This suggests their potential as antiparasitic agents (Hernández‐Luis et al., 2010).
Antifungal Properties
Benzimidazole derivatives have shown efficacy against various fungal pathogens, including Candida and Aspergillus species, indicating their potential in antifungal drug development (Khabnadideh et al., 2012).
Synthesis and Antimicrobial Investigation
Benzimidazole derivatives serve as key structures in a range of biologically active compounds. Their synthesis and antimicrobial investigation have led to the identification of compounds with promising antibacterial potential, opening avenues for future drug development (Aderohunmu et al., 2017).
Anticancer Applications
Several 1H-benzimidazole derivatives have been synthesized and evaluated for their potential as anticancer agents. Some of these compounds have shown cytotoxicity against human neoplastic cell lines, indicating their potential in cancer therapy (Romero-Castro et al., 2011).
properties
CAS RN |
862898-23-5 |
|---|---|
Product Name |
1H-Benzimidazole, 2-(cyclohexylphenylmethyl)- |
Molecular Formula |
C20H22N2 |
Molecular Weight |
290.4 g/mol |
IUPAC Name |
2-[cyclohexyl(phenyl)methyl]-1H-benzimidazole |
InChI |
InChI=1S/C20H22N2/c1-3-9-15(10-4-1)19(16-11-5-2-6-12-16)20-21-17-13-7-8-14-18(17)22-20/h1,3-4,7-10,13-14,16,19H,2,5-6,11-12H2,(H,21,22) |
InChI Key |
QIUUASDUULWILV-UHFFFAOYSA-N |
SMILES |
C1CCC(CC1)C(C2=CC=CC=C2)C3=NC4=CC=CC=C4N3 |
Canonical SMILES |
C1CCC(CC1)C(C2=CC=CC=C2)C3=NC4=CC=CC=C4N3 |
synonyms |
S-27847; 2-(Cyclohexylphenylmethyl)-1H-benzimidazole |
Origin of Product |
United States |
Retrosynthesis Analysis
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